Cas no 847389-11-1 (1-(4-bromophenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylthiourea)

• Product Name: 1-(4-bromophenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylthiourea
• CAS No: 847389-11-1
• MF: C₁₈H₁₇BrFN₃S
• MW: 406.315085172653
• CID: 6586351
• PubChem ID: 40496988
• Update Time: 2024-01-02

1-(4-bromophenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylthiourea
• 1-(4-bromophenyl)-3-(2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl)thiourea
• Thiourea, N-(4-bromophenyl)-N'-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-
• 847389-11-1
• AKOS001507172
• 1-(4-bromophenyl)-3-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]thiourea
• F0658-0069

• Inchi： 1S/C18H17BrFN3S/c1-11-15(16-10-13(20)4-7-17(16)22-11)8-9-21-18(24)23-14-5-2-12(19)3-6-14/h2-7,10,22H,8-9H2,1H3,(H2,21,23,24)
• InChI Key： WKJDRJPUPXFEAB-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Br)C=C1)C(NCCC1C2=C(NC=1C)C=CC(F)=C2)=S

Computed Properties

• Exact Mass: 405.03106g/mol
• Monoisotopic Mass: 405.03106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 71.9Ų

Experimental Properties

• Density: 1.530±0.06 g/cm3(Predicted)
• Boiling Point: 546.6±60.0 °C(Predicted)
• pka: 12.34±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas